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Compound of Interest

Compound Name: 4-Chloroanisole

Cat. No.: B146269 Get Quote

For researchers, scientists, and drug development professionals, the accuracy and reliability of

analytical measurements are paramount. Certified Reference Materials (CRMs) serve as the

cornerstone of quality assurance, providing a baseline for method validation, calibration, and

ensuring the traceability of measurement results. 4-Chloroanisole, a key intermediate in the

synthesis of pharmaceuticals and other fine chemicals, is no exception. This guide offers an

objective comparison of commercially available 4-Chloroanisole CRMs, supported by publicly

available data and detailed experimental protocols for in-house verification.

Comparative Analysis of 4-Chloroanisole CRM
Suppliers
The selection of a CRM provider is a critical decision that can impact the quality and

reproducibility of research. Key factors to consider include the certified purity of the material,

the associated uncertainty, traceability to international standards, and the supplier's quality

management certifications. The following table summarizes the offerings for 4-Chloroanisole
from several reputable suppliers.

Table 1: Comparison of 4-Chloroanisole Certified Reference Materials
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Supplier
Product

Number

Certified

Purity
Format

Storage

Condition

Quality

Certifications

CPAChem
SB23020.500

MG

Data not

available
500 mg 2°C to 8°C[1]

ISO 17034,

ISO 17025,

ISO 9001[1]

Sigma-

Aldrich
159069 99%[2][3][4] Liquid[2][3][4]

Data not

available

Data not

available

Biosynth FC64630
Data not

available

Data not

available

Data not

available

Data not

available

Axios

Research
AR-A06640

Data not

available

Data not

available

Data not

available

Data not

available

HPC

Standards
683133

Data not

available
1000 mg

Data not

available

Data not

available

LGC

Standards
N/A

Data not

available

Data not

available

Data not

available

Data not

available

TCI C0122
>98.0% (GC)

[5]
Liquid[5]

Data not

available

Data not

available

Note: "Data not available" indicates that the information was not readily accessible from the

public-facing product listings.

Workflow for CRM Selection and Verification
A systematic approach to selecting and verifying a CRM is essential to ensure its fitness for

purpose. The following workflow outlines the key stages, from initial supplier evaluation to the

implementation of the CRM in routine analytical methods.
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Phase 1: Supplier Evaluation

Phase 2: In-House Verification

Phase 3: Implementation

Identify Potential CRM Suppliers

Review Supplier's Quality Certifications (e.g., ISO 17034)

Compare Certified Purity and Uncertainty

Procure Selected CRM

Select best candidate

Perform Identity Confirmation (e.g., MS, NMR)

Verify Purity using an Orthogonal Method (e.g., GC-FID, HPLC-UV)

Assess Homogeneity and Stability

Document Verification Results

CRM deemed fit for purpose

Establish Internal Handling and Storage Procedures

Implement CRM in Routine Analytical Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.sigmaaldrich.com/IE/en/product/aldrich/159069
https://www.tcichemicals.com/BE/en/p/C0122
https://www.benchchem.com/product/b146269#sourcing-4-chloroanisole-certified-reference-materials
https://www.benchchem.com/product/b146269#sourcing-4-chloroanisole-certified-reference-materials
https://www.benchchem.com/product/b146269#sourcing-4-chloroanisole-certified-reference-materials
https://www.benchchem.com/product/b146269#sourcing-4-chloroanisole-certified-reference-materials
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b146269?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146269?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

